Cas no 2034339-38-1 (N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide)

• Product Name: N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
• CAS No: 2034339-38-1
• MF: C₁₀H₁₁F₃N₂O₂S
• MW: 280.266751527786
• CID: 5892694
• PubChem ID: 121018950
• Update Time: 2025-10-20

N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxamide, N-2-thienyl-3-(2,2,2-trifluoroethoxy)-
• N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
• F6514-3047
• AKOS026692955
• 2034339-38-1
• N-thiophen-2-yl-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide

• Inchi： 1S/C10H11F3N2O2S/c11-10(12,13)6-17-7-4-15(5-7)9(16)14-8-2-1-3-18-8/h1-3,7H,4-6H2,(H,14,16)
• InChI Key： BUOWSTCODLPMTD-UHFFFAOYSA-N
• SMILES： N1(C(NC2SC=CC=2)=O)CC(OCC(F)(F)F)C1

Computed Properties

• Exact Mass: 280.04933326g/mol
• Monoisotopic Mass: 280.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 420.8±45.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Additional information on N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide

Comprehensive Overview of N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide (CAS No. 2034339-38-1)

The compound N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide (CAS No. 2034339-38-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiophene ring and trifluoroethoxy moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide has surged, driven by advancements in drug discovery and material science. The compound's azetidine core is a key feature, as this four-membered nitrogen-containing ring is known for its conformational rigidity and metabolic stability. These properties are highly sought after in the development of small-molecule therapeutics, particularly for targeting central nervous system (CNS) disorders and inflammatory diseases.

The incorporation of a trifluoroethoxy group in the structure enhances the compound's lipophilicity, which is crucial for improving membrane permeability and bioavailability. This attribute aligns with current trends in medicinal chemistry, where researchers prioritize drug-like properties early in the design process. Additionally, the thiophene moiety is a common pharmacophore in many FDA-approved drugs, further underscoring the compound's potential for therapeutic applications.

From a synthetic perspective, N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide presents interesting challenges and opportunities. The carboxamide linkage and azetidine ring require precise synthetic strategies to ensure high yield and purity. Recent publications have highlighted innovative methods for constructing similar frameworks, such as microwave-assisted synthesis and catalyzed ring-closing reactions, which could be adapted for this compound.

Beyond pharmaceuticals, this compound may also find applications in agrochemicals and material science. The trifluoroethoxy group, for instance, is often used to modify the physical and chemical properties of polymers and coatings. As sustainability becomes a focal point in industrial chemistry, researchers are exploring how such fluorinated compounds can contribute to green chemistry initiatives by reducing environmental persistence.

In summary, N-(thiophen-2-yl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide (CAS No. 2034339-38-1) represents a versatile and promising compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery, agrochemical development, and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.